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Application Notes and Protocols for Researchers and Drug Development Professionals

Introduction
Elf18 is a highly conserved 18-amino acid peptide derived from the N-terminus of bacterial

elongation factor Tu (EF-Tu), one of the most abundant proteins in bacteria.[1][2] Recognized

by the pattern recognition receptor EFR (EF-Tu Receptor) in plants of the Brassicaceae family,

such as Arabidopsis thaliana, Elf18 acts as a potent pathogen-associated molecular pattern

(PAMP).[3] This recognition triggers a cascade of immune responses, collectively known as

PAMP-triggered immunity (PTI), which enhances the plant's resistance to a broad range of

pathogens. The high specificity and activity of Elf18 make it an invaluable tool for studying

plant innate immunity, screening for novel immune-modulating compounds, and potentially for

the development of biopesticides.

This document provides a detailed overview of commercial sources for high-purity Elf18
peptide, along with comprehensive application notes and experimental protocols for its use in

research and drug development.

Commercial Sources of High-Purity Elf18 Peptide
The quality and purity of synthetic peptides are critical for obtaining reproducible and reliable

experimental results. High-purity Elf18, typically defined as >95% purity as determined by

HPLC, is recommended for all biological assays to avoid confounding effects from
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contaminants. Several reputable vendors supply high-purity Elf18 peptide, and a summary of

their offerings is presented below.

Vendor Product Name Purity
Available
Quantities

Additional
Information

MedchemExpres

s
Elf18 99.28%[4]

1 mg, 5 mg, 10

mg, 50 mg, 100

mg

Provided as a

lyophilized

powder.[4]

Life Science

Production
elf18

>95% by

HPLC[1]

Contact for

availability

N-terminal is

acetylated.

Soluble in water.

[1]

Biosynth elf18 Not specified
0.5 mg, 1 mg,

Custom Pack

N-acetylated

peptide.[3]

Isca

Biochemicals
elf18

>95% by

HPLC[2]

1 mg, Custom

Pack

N-terminal is

acetylated.

Soluble in water.

[2]

Elf18 Signaling Pathway
Upon binding of Elf18 to its receptor EFR, a signaling cascade is initiated, leading to the

activation of various defense responses. A simplified representation of this pathway is depicted

below.
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Caption: Simplified Elf18 signaling pathway in Arabidopsis thaliana.

Experimental Protocols
The following are detailed protocols for common assays used to characterize the activity of

Elf18 in plants.

Protocol 1: Oxidative Burst Assay in Arabidopsis
thaliana Leaf Discs
This assay measures the rapid production of reactive oxygen species (ROS), a hallmark of

PAMP-triggered immunity.

Materials:

High-purity Elf18 peptide

Arabidopsis thaliana plants (4-6 weeks old)
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Luminol

Horseradish peroxidase (HRP)

Water (sterile, deionized)

96-well white microplate

Luminometer

Procedure:

Peptide Dilution: Prepare a 2X working solution of Elf18 in sterile water. A final concentration

of 100 nM to 1 µM is typically effective.

Leaf Disc Preparation: Using a cork borer, excise leaf discs from the leaves of healthy

Arabidopsis plants.

Incubation: Float the leaf discs abaxial side up in sterile water in a petri dish and incubate

overnight in the dark to allow wound responses to subside.

Assay Setup: Transfer individual leaf discs to the wells of a 96-well white microplate, each

containing 100 µL of sterile water.

Reagent Preparation: Prepare the assay solution containing luminol and HRP in sterile

water.

Measurement: Add 100 µL of the 2X Elf18 working solution and 50 µL of the luminol/HRP

solution to each well.

Data Acquisition: Immediately place the microplate in a luminometer and measure

luminescence over time (e.g., every 2 minutes for at least 30 minutes).

Protocol 2: Seedling Growth Inhibition Assay
This assay assesses the effect of Elf18 on plant growth, as a strong immune response can

lead to growth inhibition.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b12370527?utm_src=pdf-body
https://www.benchchem.com/product/b12370527?utm_src=pdf-body
https://www.benchchem.com/product/b12370527?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

High-purity Elf18 peptide

Arabidopsis thaliana seeds

Murashige and Skoog (MS) medium

Sterile petri dishes or multi-well plates

Growth chamber

Procedure:

Seed Sterilization: Surface-sterilize Arabidopsis seeds.

Plating: Prepare MS medium containing a serial dilution of Elf18 (e.g., 0, 10 nM, 100 nM, 1

µM).

Sowing: Sow the sterilized seeds on the MS plates with different Elf18 concentrations.

Incubation: Stratify the seeds at 4°C for 2-3 days in the dark, then transfer the plates to a

growth chamber with a long-day photoperiod.

Growth Measurement: After 10-14 days, carefully remove the seedlings and measure their

fresh weight or root length.

Data Analysis: Calculate the percentage of growth inhibition relative to the seedlings grown

on Elf18-free medium.

Experimental Workflow Example
The following diagram illustrates a general workflow for investigating the effect of Elf18 on

gene expression in Arabidopsis thaliana.
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Caption: Workflow for Elf18-induced gene expression analysis.
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Conclusion
High-purity Elf18 peptide is a powerful tool for dissecting the mechanisms of plant innate

immunity. The commercial availability of this peptide, coupled with well-established protocols,

enables researchers to investigate various aspects of PAMP-triggered immunity, from early

signaling events to downstream defense gene expression and physiological responses. The

information and protocols provided herein serve as a valuable resource for scientists and drug

development professionals working in the field of plant biology and pathology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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